![molecular formula C28H62Cl8N8 B1191833 PLX9486](/img/no-structure.png)
PLX9486
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Description
PLX9486 is an orally bioavailable protein tyrosine kinase inhibitor of mutated forms of the tumor-associated antigen mast/stem cell factor receptor c-Kit (SCFR), with potential antineoplastic activity. Upon oral administration, c-Kit inhibitor this compound binds to and inhibits specific c-Kit mutants. This may result in an inhibition of tumor cell proliferation in cancer cell types that overexpress these c-Kit mutations. c-Kit, a transmembrane protein and receptor tyrosine kinase, is overexpressed in solid tumors and hematological malignancies; it plays a key role in the regulation of cell differentiation and proliferation.
Scientific Research Applications
Anti-Tumor Efficacy in Gastrointestinal Stromal Tumors (GISTs)
PLX9486 has shown significant potential in the treatment of gastrointestinal stromal tumors (GISTs), particularly in cases resistant to other treatments. A study conducted by Gebreyohannes et al. (2018) revealed that this compound is effective against KIT-mutant GISTs that are resistant to traditional tyrosine kinase inhibitors (TKIs) like imatinib. This is particularly notable in patient-derived xenograft models, where this compound demonstrated notable anti-tumor efficacy, primarily through the inhibition of the KIT signaling pathway (Gebreyohannes et al., 2018).
Combination Therapy in Refractory GISTs
In a phase 1b/2a nonrandomized clinical trial, Wagner et al. (2021) explored the efficacy of combining this compound with sunitinib, another KIT inhibitor, in treating refractory GISTs. This combination was found to be safely coadministered and showed clinical benefit with an acceptable safety profile. The study underscores the potential of co-targeting complementary conformational states of kinases to manage GISTs (Wagner et al., 2021).
Properties
Molecular Formula |
C28H62Cl8N8 |
---|---|
SMILES |
Unknown |
Appearance |
Solid powder |
synonyms |
PLX9486; PLX-9486; PLX 9486.; Unknown |
Origin of Product |
United States |
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